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Compound of Interest

Compound Name: 4-Hydroxybenzaldehyde

Cat. No.: B117250

4-Hydroxybenzaldehyde: A Versatile Building Block
in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

4-Hydroxybenzaldehyde (4-HBA), also known as p-hydroxybenzaldehyde, is a pivotal organic
compound that serves as a fundamental building block in a myriad of synthetic applications.[1]
[2] Its unique bifunctional nature, possessing both a reactive aldehyde group and a phenolic
hydroxyl group on a benzene ring, allows for a diverse range of chemical transformations.[3][4]
This versatility makes it an indispensable intermediate in the pharmaceutical, agrochemical,
polymer, fragrance, and dye industries.[1][5] This technical guide provides a comprehensive
overview of its properties, synthesis, reactivity, and key applications, complete with
experimental protocols and structured data for professional researchers.

Physicochemical and Spectroscopic Properties

4-Hydroxybenzaldehyde is a white to light yellow crystalline powder with a characteristic
almond-like odor.[1] Its physical and spectroscopic properties are critical for its identification,
purification, and application in various synthetic procedures.

Table 1: Physicochemical Properties of 4-Hydroxybenzaldehyde
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Property Value Reference(s)
Molecular Formula C7He02 [3]

Molecular Weight 122.12 g/mol [3]
Appearance White to light yellow crystalline e

powder

Melting Point 115-118 °C [3]

Boiling Point 191-192 °C [3]

Density 1.226 g/cm3 [3]

Slightly soluble in water;

Solubility Soluble in ethanol, ether, [11[3]
chloroform

pKa 7.61 (at 25 °C) [6]

CAS Number 123-08-0 [6]

Table 2: Spectroscopic Data for 4-Hydroxybenzaldehyde
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Spectroscopy Characteristic Peaks/Shifts Reference(s)

~3200-3600 cm~1 (O-H stretch,
broad), ~1680-1700 cm~1

IR (Infrared) (C=0 stretch, strong), ~1400- [3]
1600 cm~1 (C=C aromatic
stretch)

~9-10 ppm (singlet, 1H, -
CHO), ~6-8 ppm (multiplet, 4H,

1H NMR ) ) PP ( p [3]
aromatic), ~4-5 ppm (singlet,

1H, -OH)

~190-200 ppm (C=0), ~110-
13C NMR _ [3]
160 ppm (aromatic carbons)

Molecular lon [M]+ at m/z 122;
Mass Spec (MS) ] [7]
Major fragment at m/z 121

Synthesis of 4-Hydroxybenzaldehyde

The industrial and laboratory-scale synthesis of 4-hydroxybenzaldehyde can be achieved
through several established methods, each with distinct advantages regarding yield, purity, and
cost-effectiveness.[8]

Key Synthetic Routes:

o Oxidation of p-Cresol: This is a prominent industrial method involving the direct oxidation of
p-cresol with oxygen or air in the presence of a catalyst, often a cobalt compound.[8][9][10]

o Reimer-Tiemann Reaction: A classic method involving the ortho-formylation of phenol with
chloroform in a basic solution. While it primarily yields the ortho-isomer (salicylaldehyde), 4-
hydroxybenzaldehyde is produced as a byproduct with yields around 8-12%.[2][11]

» Vilsmeier-Haack Reaction: This reaction uses a Vilsmeier reagent (formed from DMF and
POCIs) to formylate phenol. It is a highly efficient method, capable of producing 4-
hydroxybenzaldehyde in high yields (>90%).[11]
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o Diazotization of p-Aminobenzaldehyde: This route involves treating p-aminobenzaldehyde
with nitrous acid to form a diazonium salt, which is subsequently hydrolyzed to yield 4-
hydroxybenzaldehyde.[8][12]

Caption: General workflow for the synthesis and purification of 4-HBA.

Experimental Protocol: Vilsmeier-Haack Reaction[11]

This protocol outlines a high-yield synthesis of 4-hydroxybenzaldehyde from phenol.

Materials:

Phenol (10.15 g)

Phosphorus oxychloride (POCIs)

N,N-Dimethylformamide (DMF)

Water

e |ce
Procedure:

 In aflask equipped with a stirrer and dropping funnel, generate the Vilsmeier reagent by
dripping DMF into the flask containing POCIs while maintaining the temperature at 10°C. Stir
for 45 minutes.[11]

e Add 10.15 g of phenol to the flask.[11]
» Heat the reaction mixture to 110°C and maintain for 30 minutes.[11]
e Cool the reaction to 25°C.[11]

o Carefully add 200 mL of ice-cold water and stir for 100 minutes to hydrolyze the
intermediate.[11]

e The product, 4-hydroxybenzaldehyde, can be isolated by filtration or extraction with a
suitable organic solvent.
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e Wash the crude product with water and purify further by recrystallization or column
chromatography.[13]

Reactivity and Key Chemical Transformations

The dual functionality of 4-HBA allows for selective reactions at either the hydroxyl or the
aldehyde group, making it a highly versatile intermediate.[3]

o Aldehyde Group Reactions: The -CHO group readily undergoes nucleophilic addition,
oxidation to a carboxylic acid (4-hydroxybenzoic acid), and reduction to an alcohol (4-
hydroxybenzyl alcohol).[3] It also undergoes condensation reactions with amines to form
Schiff bases.[3]

o Hydroxyl Group Reactions: The phenolic -OH group can undergo O-alkylation (etherification)
and O-acylation (esterification).[3] It also activates the aromatic ring, directing electrophilic
substitution to the ortho positions.[3]

Key Reaction Pathways of 4-Hydroxybenzaldehyde

Aldehyde Reactions
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Caption: Key reaction pathways originating from 4-hydroxybenzaldehyde.

Experimental Protocol: Synthesis of a Schiff Base[3]
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This protocol describes the general condensation reaction between 4-hydroxybenzaldehyde
and a primary amine.

Materials:

* 4-Hydroxybenzaldehyde

e Aniline (or other primary amine)

e Ethanol

Procedure:

Dissolve equimolar amounts of 4-hydroxybenzaldehyde and aniline in ethanol in a round-
bottom flask.

o Reflux the mixture for 2-4 hours. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
o The Schiff base product often precipitates from the solution upon cooling.
» Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

e The purity of the product can be confirmed by melting point determination and spectroscopic
analysis (IR, NMR).

Applications as a Versatile Building Block

4-Hydroxybenzaldehyde is a cornerstone intermediate for synthesizing a vast array of high-
value chemicals across multiple industries.[1]
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Major Applications of 4-Hydroxybenzaldehyde

Drug Intermediates Pesticide Precursors Aroma Chemicals

Other Industries
(Dyes, Liquid Crystals)

Agrochemicals Polymers & Resins Flavors & Fragrances

Raspberry Ketone

Bromoxynil

Amoxicillin Trimethoprim Esmolol

Click to download full resolution via product page

Caption: Logical flow from 4-HBA to its diverse industrial applications.

Table 3: Summary of Applications for 4-Hydroxybenzaldehyde
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Industry

Specific Applications and
Products Synthesized

Reference(s)

Pharmaceuticals

A critical intermediate for
antibiotics (Amoxicillin),
antibacterial synergists
(Trimethoprim),
antihypertensive agents, and
anti-inflammatory drugs.
Precursor to 4-
hydroxyphenylglycine for semi-

synthetic penicillins.

[13][14][15]

Agrochemicals

Precursor for the synthesis of
herbicides, such as bromoxynil

and chloroxynil.

[31[15]

Flavors & Fragrances

Used directly as a flavoring
agent (almond-like). Key
intermediate in the synthesis of
vanillin, ethyl vanillin, and

raspberry ketone.

[1]3]

Polymer Chemistry

Monomer or precursor for
phenolic resins,
polyazomethines, and other
high-performance polymers
used in coatings and
adhesives. Acts as a stabilizer

in polymerization processes.

[L1(3][16][17]

Dyes & Pigments

Serves as a precursor in the

synthesis of various dyes.

[3113]

Other Industries

Used in the manufacture of
liquid crystals, as a nickel
plating brightener, and as an
analytical reagent for detecting

amines.

[12][15]
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This guide demonstrates the exceptional utility of 4-hydroxybenzaldehyde as a versatile and
economically significant building block. Its rich chemistry enables the efficient synthesis of a
wide spectrum of complex molecules, solidifying its importance in both academic research and
industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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